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Compound of Interest

Compound Name: Tranilast

Cat. No.: B1681356 Get Quote

Essential Safety and Handling Guide for
Tranilast
This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Tranilast. The following procedural

guidance is designed to ensure safe operational use and disposal, establishing a foundation of

trust in laboratory safety and chemical handling.

Hazard Identification and Safety Data Summary
Tranilast is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1][2] All personnel must be familiar with the hazards and safety precautions outlined in

the Safety Data Sheet (SDS) before handling this compound.

Hazard Class Classification Precautionary Statements

Acute Oral Toxicity Category 4
H302: Harmful if swallowed.[1]

[2][3]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1][2]
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No specific occupational exposure limit values have been established for Tranilast.[1][2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Tranilast to minimize exposure risk.

Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields.

Protects against splashes and

dust.

Hand Protection Protective gloves (e.g., nitrile). Prevents skin contact.

Body Protection
Impervious clothing, such as a

lab coat.

Protects against contamination

of personal clothing.

Respiratory Protection

A suitable respirator should be

used when dust or aerosols

may be generated.

Prevents inhalation of harmful

particles.

Operational Plan for Handling Tranilast
This section details the step-by-step procedures for the safe handling of Tranilast from receipt

to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Tranilast in a tightly sealed container in a cool, well-ventilated area.[1][2]

Keep away from direct sunlight and sources of ignition.[1][2]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1][2]

2. Preparation and Handling:
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All handling of Tranilast powder should be conducted in a designated area with appropriate

exhaust ventilation, such as a chemical fume hood, to avoid dust and aerosol formation.[1][2]

Avoid inhalation, and contact with eyes and skin.[1][2]

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly after handling the compound.[1][2]

3. Disposal Plan:

Dispose of Tranilast and its container at an approved waste disposal plant.[1][2]

Do not release into the environment.[1][2]

For unused or expired medicine, if a take-back program is not available, mix the compound

with an unappealing substance like coffee grounds or cat litter, place it in a sealed container,

and dispose of it in the trash.[4][5]

Always scratch out personal information on the label before disposing of the container.[4]

Tranilast Handling Workflow

Receiving Storage Handling Disposal

Receive Shipment Inspect Container Store in Cool, Ventilated Area
(-20°C powder / -80°C solution) Don Appropriate PPE Work in Fume Hood Weigh and Prepare Solution Conduct Experiment Collect Waste Dispose via Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tranilast.

Emergency Plan for Tranilast Exposure
Immediate action is critical in the event of an exposure to Tranilast.

1. Eye Contact:
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Immediately flush eyes with large amounts of water, separating the eyelids with fingers to

ensure adequate flushing.[1]

Remove contact lenses if present and easy to do so.

Seek prompt medical attention.[1]

2. Skin Contact:

Rinse skin thoroughly with large amounts of water.[1]

Remove contaminated clothing and shoes.[1]

Call a physician.[1]

3. Inhalation:

Move the affected person to fresh air immediately.[1]

If breathing is difficult, administer cardiopulmonary resuscitation (CPR), avoiding mouth-to-

mouth resuscitation.[1]

4. Ingestion:

Wash out the mouth with water.[1]

Do NOT induce vomiting.[1]

Call a physician or poison control center immediately.[1]

5. Accidental Release (Spill):

Evacuate personnel to a safe area.[1]

Ensure adequate ventilation.[1]

Use full personal protective equipment during cleanup.[1]

Prevent further leakage or spillage if safe to do so.
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Absorb the spill with an inert material (e.g., diatomite, universal binders).[1]

Collect the spilled material and place it in a suitable, closed container for disposal.[3]

Tranilast Emergency Procedures

First Aid ResponseSpill Response

Exposure Event

Eye Contact:
Flush with water

Personnel Exposure

Skin Contact:
Rinse with water

Personnel Exposure

Inhalation:
Move to fresh air

Personnel Exposure

Ingestion:
Rinse mouth, do not induce vomiting

Personnel Exposure

Evacuate Area

Spill

Seek Immediate Medical AttentionEnsure Ventilation

Don Full PPE

Contain Spill

Absorb with Inert Material

Collect for Disposal
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Caption: Emergency procedures for Tranilast exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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